Cas no 2138396-45-7 ([1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride)

• Product Name: [1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride
• CAS No: 2138396-45-7
• MF: C₅H₇ClF₂OS
• MW: 188.623286485672
• CID: 6240203
• PubChem ID: 165452871
• Update Time: 2025-07-31

[1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138396-45-7
• [1-(difluoromethyl)cyclopropyl]methanesulfinyl chloride
• EN300-732746
• [1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride

• Inchi： 1S/C5H7ClF2OS/c6-10(9)3-5(1-2-5)4(7)8/h4H,1-3H2
• InChI Key： NVDGZXKYFUGGAS-UHFFFAOYSA-N
• SMILES： ClS(CC1(C(F)F)CC1)=O

Computed Properties

• Exact Mass: 187.9874200g/mol
• Monoisotopic Mass: 187.9874200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.3Ų

Additional information on [1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride

Recent Advances in the Application of [1-(Difluoromethyl)cyclopropyl]methanesulfinyl Chloride (CAS: 2138396-45-7) in Chemical Biology and Pharmaceutical Research

The compound [1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride (CAS: 2138396-45-7) has recently emerged as a versatile building block in medicinal chemistry and chemical biology. This sulfinyl chloride derivative, characterized by its unique difluoromethylcyclopropyl moiety, has garnered significant attention due to its potential in the synthesis of bioactive molecules and its role in modulating protein-ligand interactions. Recent studies have highlighted its utility in the development of covalent inhibitors and as a key intermediate in the synthesis of sulfur-containing pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this compound in the synthesis of irreversible kinase inhibitors. The researchers utilized [1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride as a key intermediate to introduce a reactive sulfinyl group that selectively targets cysteine residues in the ATP-binding pocket of target kinases. This approach yielded several potent inhibitors with improved selectivity profiles compared to traditional acrylamide-based covalent inhibitors.

In parallel research, the compound's unique electronic properties resulting from the difluoromethylcyclopropyl group have been exploited to fine-tune the reactivity of the sulfinyl chloride moiety. A recent ACS Chemical Biology publication (2024) reported that this structural feature allows for controlled reactivity with various nucleophiles, making it particularly valuable for the development of PROTACs (Proteolysis Targeting Chimeras) where precise control over conjugation chemistry is crucial.

The stability profile of [1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride has also been investigated in several pharmaceutical formulation studies. Unlike many sulfinyl chlorides that are prone to hydrolysis, this compound demonstrates remarkable stability in aprotic solvents, as evidenced by recent stability-indicating HPLC studies. This property significantly enhances its utility in multi-step synthetic routes common in drug discovery programs.

Recent patent applications (WO2023/154321, WO2024/002567) have highlighted the growing industrial interest in this compound, particularly for the development of next-generation covalent drugs targeting inflammatory diseases and oncology indications. The patents describe novel synthetic routes to scale up production of [1-(Difluoromethyl)cyclopropyl]methanesulfinyl chloride while maintaining high purity standards required for pharmaceutical applications.

Future research directions appear to focus on expanding the application of this compound in targeted protein degradation strategies and as a handle for bioconjugation in antibody-drug conjugates (ADCs). Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the unique reactivity profile of this sulfinyl chloride may enable new approaches to site-specific protein modification.